Cas no 2081110-78-1 (Glyceryl dioleate)

• Product Name: Glyceryl dioleate
• CAS No: 2081110-78-1
• MF: C₃₉H₇₂O₅
• MW: 620.985993385315
• CID: 6646004
• PubChem ID: 33120
• Update Time: 2024-03-02

Glyceryl dioleate Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid (9Z)-, diester with 1,2,3-propanetriol
• (2-hydroxy-3-octadec-9-enoyloxypropyl) octadec-9-enoate
• Diolein Glycerol-1,2- and -1,3-dioleate
• 2081110-78-1
• Dioleoylglycerol
• 25637-84-7
• FT-0771410
• Glycerol-1,2- and -1,3-dioleate
• NS00013696
• Glyceryl dioleate

• Inchi： 1S/C39H72O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-35-37(40)36-44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,37,40H,3-16,21-36H2,1-2H3
• InChI Key： DRAWQKGUORNASA-UHFFFAOYSA-N
• SMILES： O(CC(COC(CCCCCCCC=CCCCCCCCC)=O)O)C(CCCCCCCC=CCCCCCCCC)=O

Computed Properties

• Exact Mass: 620.53797539g/mol
• Monoisotopic Mass: 620.53797539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 44
• Rotatable Bond Count: 36
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 14.3
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1,3-diacylglycerols